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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dissolution performance of various

naproxen formulations, supported by experimental data. Naproxen, a widely used non-steroidal

anti-inflammatory drug (NSAID), is available in several dosage forms, each designed to offer

specific therapeutic advantages. Understanding the dissolution characteristics of these

formulations is crucial for predicting their in vivo performance, ensuring bioequivalence, and

developing new drug products. Naproxen is classified as a Biopharmaceutics Classification

System (BCS) Class II drug, meaning it has low solubility and high permeability.[1][2][3][4] As a

result, the dissolution rate can be the rate-limiting step for its absorption and bioavailability.[1]

Comparative Dissolution Data
The following table summarizes the dissolution profiles of different naproxen formulations

based on data from various studies. It is important to note that direct comparison between

studies should be made with caution due to potential variations in experimental conditions.
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Formulation
Type

Key
Excipients/
Technology

Dissolution
Medium

Time
(minutes)

% Drug
Released

Source

Immediate-

Release

Tablets

Naproxen

Sodium 550

mg (Brand 1)

-

Phosphate

Buffer (pH

7.4)

5 ~55 [5]

10 ~75 [5]

15 ~85 [5]

30 ~95 [5]

45 ~100 [5]

Naproxen

Sodium 550

mg (Brand 2)

-

Phosphate

Buffer (pH

7.4)

5 ~40 [5]

10 ~60 [5]

15 ~70 [5]

30 ~85 [5]

45 ~95 [5]

Naproxen

Sodium with

Crospovidone

(5%)

Superdisinteg

rant
Not Specified 15 86.29 [6][7]

30 99.56 [6][7]

Naproxen

Sodium with

Sodium

Starch

Superdisinteg

rant

Not Specified 15 ~80 [6][7]
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Glycolate

(6%)

30 ~98 [6][7]

Controlled-

Release

Tablets

Naproxen

Sodium with

Methocel

K15M CR

(35%)

Hydrophilic

Polymer
Not Specified 60 (1 hr) ~25 [8]

240 (4 hr) ~50 [8]

480 (8 hr) ~75 [8]

1200 (20 hr) ~95 [8]

Naproxen

Sodium with

Eudragit NE

30D (20.57%)

and Kollidon

SR (18.51%)

Polymers Not Specified 60 (1 hr) ~20 [8]

240 (4 hr) ~45 [8]

480 (8 hr) ~65 [8]

1200 (20 hr) ~90 [8]

Solid

Dispersions

Naproxen

with Urea

(1:3 ratio)

Solid

Dispersion

Carrier

Not Specified 30 98.32 [9]
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Naproxen

Sodium with

PVP-K30 (1:3

ratio)

Solid

Dispersion

Carrier

Not Specified 24 98.97 [10]

Nanoformulat

ions

Naproxen-

PVP (1:4

ratio)

Wet Milling

Simulated

Intestinal

Fluid (pH 6.8)

120 (2 hr)

~310%

increase over

pure drug

[11][12]

Experimental Protocols
The dissolution testing of naproxen formulations is a critical quality control parameter. The

following are detailed methodologies for key experiments cited in the literature and based on

United States Pharmacopeia (USP) monographs.

Dissolution Test for Immediate-Release Naproxen
Tablets (USP)
This method is based on the USP monograph for Naproxen Tablets.[13]

Apparatus: USP Apparatus 2 (Paddle).

Dissolution Medium: 900 mL of 0.1 M phosphate buffer, pH 7.4.[13]

Preparation of Medium: Dissolve 2.62 g of monobasic sodium phosphate and 11.50 g of

anhydrous dibasic sodium phosphate in 1000 mL of water, and mix.[13]

Rotation Speed: 50 rpm.[13]

Temperature: 37 ± 0.5 °C.

Sampling Time: 45 minutes.[13] Additional time points such as 5, 10, 15, 20, and 30 minutes

can be included for profile comparison.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ajptonline.com/HTML_Papers/Asian%20Journal%20of%20Pharmacy%20and%20Technology__PID__2022-12-1-1.html
https://www.semanticscholar.org/paper/In-Vitro-Dissolution-Studies-on-Naproxen-PVP-Show-Sandeep-KurdekarAditya/3bb82066eabe4dbe2ea4218b5a51be3b51555a6b
https://www.clinmedjournals.org/articles/ijmnr/international-journal-of-medical-nano-research-ijmnr-5-023.php?jid=ijmnr
http://ftp.uspbpep.com/v29240/usp29nf24s0_m55770.html
http://ftp.uspbpep.com/v29240/usp29nf24s0_m55770.html
http://ftp.uspbpep.com/v29240/usp29nf24s0_m55770.html
http://ftp.uspbpep.com/v29240/usp29nf24s0_m55770.html
http://ftp.uspbpep.com/v29240/usp29nf24s0_m55770.html
https://scispace.com/pdf/quality-assessment-and-dissolution-profile-comparison-5a36ackty4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: Place one tablet in each vessel. Withdraw a sample of the dissolution medium at

each time point and filter.

Analysis: Determine the amount of dissolved naproxen using UV-Vis spectrophotometry at a

wavelength of approximately 332 nm, comparing the absorbance with that of a standard

solution of USP Naproxen Reference Standard.[13]

Acceptance Criteria: Not less than 80% (Q) of the labeled amount of naproxen is dissolved in

45 minutes.[13]

Dissolution Test for Immediate-Release Naproxen
Sodium Tablets (USP)
This method is based on the USP monograph for Naproxen Sodium Tablets.[14][15]

Apparatus: USP Apparatus 2 (Paddle).[14][15]

Dissolution Medium: 900 mL of 0.1 M phosphate buffer (pH 7.4).[14][15]

Rotation Speed: 50 rpm.[14][15]

Temperature: 37 ± 0.5 °C.

Sampling Time: 45 minutes.[14][15]

Analysis: Determine the amount of dissolved naproxen sodium by UV absorbance at about

332 nm.[14][15]

Acceptance Criteria: Not less than 80% (Q) of the labeled amount of naproxen sodium is

dissolved in 45 minutes.[14][15]

Dissolution Test for Delayed-Release Naproxen Tablets
This is a two-stage dissolution test to simulate the passage of the tablet through the

gastrointestinal tract.

Apparatus: USP Apparatus 2 (Paddle) at 50 rpm.[16]
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Acid Stage (Simulated Gastric Fluid):

Medium: 1000 mL of 0.1 N HCl.[16]

Time: 120 minutes.[16]

Procedure: After 120 minutes, withdraw a sample to determine the amount of drug

released in the acidic medium.

Acceptance Criteria: Not more than a specified percentage of the drug should be released.

Buffer Stage (Simulated Intestinal Fluid):

Medium: Add a buffer concentrate to the acid medium to achieve a pH of 6.8, or transfer

the tablet to a new vessel containing 1000 mL of phosphate buffer at pH 6.8.[16]

Sampling Times: 10, 20, 30, 45, and 60 minutes after the buffer stage begins.[16]

Acceptance Criteria: Not less than a specified percentage of the drug should be dissolved

at the final time point.
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Caption: Workflow for a comparative dissolution study of naproxen formulations.
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Logical Relationship of Factors Affecting Naproxen
Dissolution
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Caption: Key factors influencing the dissolution rate of naproxen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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